Cas no 714917-87-0 (4-fluoro-N-{3-(3-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-{3-(3-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide
• CAS No: 714917-87-0
• MF: C₂₁H₁₇FN₄O₃S
• MW: 424.448086500168
• CID: 5437337
• Update Time: 2025-05-25

4-fluoro-N-{3-(3-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{3-[(3-methoxyphenyl)amino]quinoxalin-2-yl}benzenesulfonamide
• 4-fluoro-N-{3-(3-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide

• Inchi： 1S/C21H17FN4O3S/c1-29-16-6-4-5-15(13-16)23-20-21(25-19-8-3-2-7-18(19)24-20)26-30(27,28)17-11-9-14(22)10-12-17/h2-13H,1H3,(H,23,24)(H,25,26)
• InChI Key： CJYGKTNOCDACEF-UHFFFAOYSA-N
• SMILES： C1(S(NC2C(NC3=CC=CC(OC)=C3)=NC3C(N=2)=CC=CC=3)(=O)=O)=CC=C(F)C=C1

Additional information on 4-fluoro-N-{3-(3-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide

4-Fluoro-N-{3-(3-Methoxyphenyl)Aminoquinoxalin-2-Yl}Benzene-1-Sulfonamide: A Comprehensive Overview

The compound CAS No. 714917-87-0, also known as 4-fluoro-N-{3-(3-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a quinoxaline ring system, which is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 2. The presence of a methoxy group at position 3 of the phenyl ring further enhances its chemical reactivity and biological activity.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. The quinoxaline core is often derived from o-phenylenediamine derivatives, which undergo cyclization under specific conditions to form the heterocyclic ring. The introduction of the methoxy group at position 3 of the phenyl ring is typically achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation, depending on the specific precursor used.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Recent studies have shown that quinoxaline derivatives, including those with methoxy and fluoro substituents, exhibit significant anti-inflammatory, antioxidant, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation. The sulfonamide group plays a crucial role in these biological activities by enhancing solubility and improving binding affinity to target proteins.

In addition to its biological applications, this compound has shown promise in materials science. The quinoxaline moiety is known for its ability to form stable coordination complexes with metal ions, making it a valuable component in the design of metal-organic frameworks (MOFs). Recent research has focused on incorporating this compound into MOFs for applications in gas storage and catalysis. The presence of electron-donating groups like methoxy and electron-withdrawing groups like fluoro provides excellent tunability for these applications.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. Researchers have explored the substitution patterns on both the quinoxaline and benzene rings to investigate their effects on physical and chemical properties. For example, replacing the methoxy group with other electron-donating or withdrawing groups can significantly alter the electronic properties of the molecule, leading to new functionalities.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of this compound. These techniques provide detailed insights into the molecular geometry, bonding interactions, and crystalline structure, which are essential for understanding its properties and behavior.

Looking ahead, the future of this compound lies in its potential for drug development and materials innovation. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications for this versatile molecule. As research continues to uncover its full potential, it is likely that CAS No. 714917-87-0 will play an increasingly important role in advancing both scientific knowledge and practical applications.